5,6-Dibromo-2,2-difluorobenzo[d][1,3]dioxole

• IUPAC Name: 5,6-dibromo-2,2-difluoro-1,3-benzodioxole
• InChI: InChI=1S/C7H2Br2F2O2/c8-3-1-5-6(2-4(3)9)13-7(10,11)12-5/h1-2H
• InChI Key: KCMHVNKLTLCORW-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CC(=C1Br)Br)OC(O2)(F)F
• Molecular Formula: C7H2Br2F2O2
• DSSTOX Substance ID: DTXSID80628862
• Molecular Weight: 315.89 g/mol
• CAS No.: 149045-80-7

Description

5,6-Dibromo-2,2-difluorobenzo[d][1,3]dioxole is a useful research compound. Its molecular formula is C7H2Br2F2O2 and its molecular weight is 315.89 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Fluorinated Derivatives

  The 2,2-difluorobenzodioxole moiety, closely related to 5,6-Dibromo-2,2-difluorobenzo[d][1,3]dioxole, is utilized in medicinal chemistry as a stable derivative of the benzodioxole fragment. It is synthesized from simple and inexpensive materials, indicating its potential for efficient and cost-effective production in various chemical processes (Catalani, Paio, & Perugini, 2010).

• Regioflexible Substitution

  The research on 1,3-difluorobenzene, a compound related to this compound, demonstrates its flexibility in chemical transformations. This allows for the creation of various fluorine-containing compounds, showcasing the potential versatility of this compound in chemical syntheses (Schlosser & Heiss, 2003).

Electronics and Photovoltaics

• Conjugated Polymers for Electronics

  A study on 5,6-difluorobenzothiazole-based polymers, which share structural similarities with this compound, highlights their application in creating large band gaps and deep molecular orbital levels. This suggests potential uses of this compound in electronic devices and solar cells due to its promising electrochemical properties (Sun et al., 2018).

• Photovoltaic Properties

  Research into 5,6-Difluorobenzo[c][1,2,5]thiadiazole-based polymers, which are structurally related to this compound, reveals their effectiveness in bulk heterojunction solar cells. This highlights the potential of this compound in improving solar cell efficiency (Wang et al., 2013).

Material Science and Organic Synthesis

• Polyfluoroalkylated Heterocyclic Compounds

  this compound's related compounds are used in the synthesis of various polyfluoroalkylated heterocyclic compounds. These compounds have potential applications in material science and organic synthesis due to their unique chemical properties (黄维垣, 刘岩松, & 吕龙, 2010).

• Luminescent and Electro-optical Properties

  The evaluation of fluorinated compounds related to this compound shows their potential in creating materials with luminescent and electro-optical properties. This suggests possible applications in the development of new materials for optoelectronic devices (Chavez et al., 2019).

Safety and Hazards

The safety data for 5,6-Dibromo-2,2-difluorobenzo[d][1,3]dioxole indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

It is known to be used as a precursor in organic synthesis , suggesting that it may interact with various biological targets depending on the specific compounds it is used to synthesize.

Mode of Action

As a precursor in organic synthesis , its mode of action would likely depend on the specific reactions it undergoes to form other compounds.

Biochemical Pathways

As a precursor in organic synthesis , it may be involved in a variety of biochemical pathways depending on the final compounds it is used to produce.

Result of Action

As a precursor in organic synthesis , its effects would likely depend on the specific compounds it is used to synthesize and their respective actions.